Cas no 2361642-92-2 (N-{4-(ethylsulfanyl)phenylmethyl}prop-2-enamide)

• Product Name: N-{4-(ethylsulfanyl)phenylmethyl}prop-2-enamide
• CAS No: 2361642-92-2
• MF: C₁₂H₁₅NOS
• MW: 221.318601846695
• CID: 5413019
• PubChem ID: 145910024
• Update Time: 2025-06-08

N-{4-(ethylsulfanyl)phenylmethyl}prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 2361642-92-2
• EN300-26574601
• N-{[4-(ethylsulfanyl)phenyl]methyl}prop-2-enamide
• N-[(4-Ethylsulfanylphenyl)methyl]prop-2-enamide
• Z3024767159
• N-[[4-(Ethylthio)phenyl]methyl]-2-propenamide
• N-{4-(ethylsulfanyl)phenylmethyl}prop-2-enamide

• Inchi： 1S/C12H15NOS/c1-3-12(14)13-9-10-5-7-11(8-6-10)15-4-2/h3,5-8H,1,4,9H2,2H3,(H,13,14)
• InChI Key： UYICDSXDEZEINJ-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=C(SCC)C=C1)(=O)C=C

Computed Properties

• Exact Mass: 221.08743528g/mol
• Monoisotopic Mass: 221.08743528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Density: 1.09±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 426.0±45.0 °C(Predicted)
• pka: 14.31±0.46(Predicted)

Additional information on N-{4-(ethylsulfanyl)phenylmethyl}prop-2-enamide

Exploring N-{4-(ethylsulfanyl)phenylmethyl}prop-2-enamide (CAS No. 2361642-92-2): A Comprehensive Overview

In the realm of organic chemistry, N-{4-(ethylsulfanyl)phenylmethyl}prop-2-enamide (CAS No. 2361642-92-2) has garnered attention for its unique structural properties and potential applications. This compound, characterized by its ethylsulfanyl and prop-2-enamide functional groups, is a subject of interest for researchers exploring novel synthetic pathways and material science innovations. Its molecular architecture, combining aromatic and aliphatic components, makes it a versatile candidate for further study.

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